cis-1,4-Dibromo-2,3-dimethyl-2-butene
Overview
Description
“Cis-1,4-Dibromo-2,3-dimethyl-2-butene” is a chemical compound. The term “cis” in its name refers to the geometric configuration of the molecule, where the two methyl groups are on the same side . This compound is an alkene, which means it contains a carbon-carbon double bond .
Molecular Structure Analysis
The molecular structure of “this compound” involves a carbon-carbon double bond, which leads to the occurrence of cis-trans isomerism . In this compound, the two methyl groups are on the same side of the molecule, which is why it is referred to as the “cis” isomer .Scientific Research Applications
Isomerization and Reaction Mechanisms
- Cis- and trans-α,α′-Dimethylstilbene, upon heating with sulfuric acid or iodine, undergoes isomerization and forms compounds like meso-2,3-diphenylbutane and 1,4-dibromo-2,3-diphenyl-2-butene. This demonstrates a mechanism involving bromine atoms and highlights the reactivity of compounds related to cis-1,4-Dibromo-2,3-dimethyl-2-butene (Simamura & Suzuki, 1954).
Chemical Synthesis and Conversion
- The synthesis of cis- and trans-2-butene and their subsequent conversion into other chemical compounds, such as cis-2,3-epoxybutane, has been studied. This provides insights into the chemical behavior and transformation possibilities of similar compounds (Wilson & Lucas, 1936).
Safety and Hazards
Properties
IUPAC Name |
(Z)-1,4-dibromo-2,3-dimethylbut-2-ene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10Br2/c1-5(3-7)6(2)4-8/h3-4H2,1-2H3/b6-5- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBYFHJBRRDWKCV-WAYWQWQTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C)CBr)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(\C)/CBr)/CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Br2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.95 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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